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Compound of Interest

Compound Name: Fenpropathrin-d5

Cat. No.: B12422148

The proper disposal of Fenpropathrin-d5, a deuterated pyrethroid insecticide, is a critical
aspect of laboratory safety and environmental responsibility. As a substance classified as highly
toxic and hazardous to aquatic environments, adherence to strict disposal protocols is
mandatory to mitigate risks to personnel and ecosystems.[1][2][3] This guide provides
essential, step-by-step procedures for the safe handling and disposal of Fenpropathrin-d5
waste materials.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) for the specific Fenpropathrin-d5 product in use. All waste must be handled in
accordance with local, state, and federal regulations.[1]

Personal Protective Equipment (PPE): When handling Fenpropathrin-d5 waste, all personnel
must wear appropriate PPE to prevent exposure.[1] This includes:

Chemical-resistant gloves (inspect prior to use).

Protective clothing to avoid skin contact.

Safety glasses or face shield for eye protection.

Approved respiratory protection, especially if dust or aerosols may be generated.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12422148?utm_src=pdf-interest
https://www.benchchem.com/product/b12422148?utm_src=pdf-body
https://datasheets.scbt.com/sc-257526.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/31223
https://cdn.caymanchem.com/cdn/msds/34478m.pdf
https://www.benchchem.com/product/b12422148?utm_src=pdf-body
https://www.benchchem.com/product/b12422148?utm_src=pdf-body
https://datasheets.scbt.com/sc-257526.pdf
https://www.benchchem.com/product/b12422148?utm_src=pdf-body
https://datasheets.scbt.com/sc-257526.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Profile

Fenpropathrin-d5 is a hazardous material with acute and long-term environmental risks.

Understanding its classification is key to proper handling and disposal.

Hazard Classification

Description

Source

Acute Toxicity (Oral)

Category 3: Toxic if swallowed.

Acute Toxicity (Inhalation)

Category 2: Fatal if inhaled.

Acute Toxicity (Dermal)

Category 4: Harmful in contact

with skin.

Aquatic Hazard (Acute)

Category 1: Very toxic to

aquatic life.

Aquatic Hazard (Chronic)

Category 1: Very toxic to
aguatic life with long lasting

effects.

UN Number

UN 2811

Proper Shipping Name

Toxic solid, organic, n.o.s.

Disposal Protocols

Disposal procedures for Fenpropathrin-d5 are governed by regulations such as the Federal

Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and

Recovery Act (RCRA). This material must be treated as hazardous waste. Under no

circumstances should Fenpropathrin-d5 or its containers be disposed of in regular trash or

poured down the drain.

Methodology for Unused or Surplus Fenpropathrin-d5

» Do Not Mix: Keep Fenpropathrin-d5 waste in its original container or a clearly labeled,

compatible hazardous waste container. Do not mix with other waste streams.

e Consult Manufacturer: Before disposal, consult the manufacturer for potential recycling or

take-back options.
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» Professional Disposal: Arrange for disposal through a licensed hazardous waste
management facility. Permissible disposal methods include:

o Incineration: Use a licensed apparatus, potentially after mixing with a suitable combustible
material.

o Landfill: Dispose of by burial in a landfill specifically licensed to accept chemical and
pharmaceutical wastes.

e Regulatory Contact: Contact your local or regional waste management authority or a state
pesticide disposal program (often called "Clean Sweep" programs) for specific guidance and
to identify approved facilities.

Methodology for Empty Containers

Containers that held Fenpropathrin-d5 are still considered hazardous.
o Reuse/Recycling: If possible, return the container to the supplier for reuse or recycling.

o Decontamination: If the container cannot be returned, it must be properly decontaminated.
For liquid formulations, this typically involves triple-rinsing.

o Wear full PPE during the rinsing process.

o The rinse water (rinsate) is also hazardous and must be collected for proper disposal. Do
not pour it down the drain.

» Final Disposal: Once thoroughly decontaminated, puncture the container to prevent reuse. It
may then be disposed of in an authorized landfill. Always retain label warnings on the
container.

Methodology for Spills and Contaminated Materials

o Area Evacuation: Clear the area of all personnel.
e Ventilation: Ensure the area is well-ventilated.

o Containment: Prevent the spill from entering drains or waterways.
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e Absorption: For liquid spills, absorb the material using an inert substance like dry sand or
earth. For solid spills, use dry clean-up procedures and avoid generating dust.

o Collection: Carefully place the absorbed material and any contaminated items (e.g., gloves,
wipes) into a suitable, closed container labeled for hazardous waste disposal.

» Decontamination: Wash the spill area with soap and water. Collect all wash water with
additional absorbent material and place it in the hazardous waste container.

» Disposal: Dispose of the sealed container as hazardous waste, following the same
procedure as for unused products.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Fenpropathrin-d5 waste.
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Waste Identification
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Caption: Decision workflow for Fenpropathrin-d5 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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